Cas no 1803777-35-6 (Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate
• CAS No: 1803777-35-6
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4951569
• Update Time: 2025-05-25

Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO3/c1-6-3-4-7(10(16)17-2)8(5-15)9(6)18-11(12,13)14/h3-4H,1-2H3
• InChI Key： TZPHYHPJEQRTQB-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C(=O)OC)C=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate (CAS No. 1803777-35-6)

Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate (CAS No. 1803777-35-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano and trifluoromethoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a methyl ester moiety with a trifluoromethoxy substituent, offers versatility in applications ranging from drug discovery to advanced material design.

The compound's CAS number 1803777-35-6 is a critical identifier for researchers and manufacturers seeking high-purity chemical intermediates. In recent years, the demand for fluorinated compounds like Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate has surged due to their enhanced stability, bioavailability, and metabolic resistance—properties highly sought after in modern pharmaceuticals. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where efficient and environmentally friendly production methods are prioritized.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate in drug development?" Researchers highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways. The trifluoromethoxy group is known to improve lipophilicity and membrane permeability, making it a favored structural motif in medicinal chemistry.

Another hot topic is the compound's relevance in agrochemical innovation. With the global push for high-efficiency pesticides and herbicides, Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate serves as a precursor for developing crop protection agents with lower environmental impact. Its cyano group contributes to the compound's reactivity, enabling the creation of novel formulations that address resistance issues in pest management.

From a technical perspective, the synthesis of Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate involves multi-step organic reactions, including esterification and cyanation. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to ensure its purity and structural integrity. The compound's physical and chemical properties, including solubility, melting point, and stability under various conditions, are well-documented to facilitate its use in industrial and laboratory settings.

In the context of material science, this compound's fluorinated aromatic system offers potential applications in the development of high-performance polymers and electronic materials. Its ability to modify surface properties and enhance thermal stability makes it a candidate for specialized coatings and adhesives. Researchers are also exploring its utility in organic electronics, where fluorinated compounds play a pivotal role in improving device efficiency.

As the scientific community continues to explore structure-activity relationships, Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate remains a subject of ongoing investigation. Its compatibility with catalytic processes and microwave-assisted synthesis further underscores its adaptability in modern chemical workflows. For those seeking detailed safety data or regulatory information, it is essential to consult authoritative databases and comply with regional guidelines for handling and storage.

In summary, Methyl 2-cyano-4-methyl-3-(trifluoromethoxy)benzoate (CAS No. 1803777-35-6) represents a multifaceted chemical entity with broad applicability across industries. Its unique structural features and functional groups position it as a cornerstone in the development of next-generation pharmaceuticals, agrochemicals, and advanced materials. As research progresses, this compound is likely to play an even more prominent role in addressing contemporary challenges in science and technology.